Cas no 107027-39-4 (8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic Acid)

• Product Name: 8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic Acid
• CAS No: 107027-39-4
• MF: C₁₆H₁₂N₂O₂
• MW: 264.278683662415
• MDL: MFCD03421957
• CID: 1068038
• PubChem ID: 3768281
• Update Time: 2025-06-13

8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 8-Methyl-2-(pyridin-3-yl)quinoline-4-carboxylic acid
• 8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic acid
• 8-methyl-2-(3-pyridyl)quinoline-4-carboxylic acid
• 8-Methyl-2-pyridin-3-yl-quinoline-4-carboxylic acid
• AC1MXN6E
• CTK4A4921
• ST064609
• TIMTEC-BB SBB009300
• ART-CHEM-BB B013507
• CHEMBRDG-BB 3013507
• 8-methyl-2-(3-pyridyl)cinchoninic acid
• 8-methyl-2-(3-pyridyl)-4-quinolinecarboxylic acid
• 8-methyl-2-pyridin-3-ylquinoline-4-carboxylic acid(SALTDATA: FREE)
• DB-028464
• CS-0280124
• MFCD03421957
• AKOS000126348
• 107027-39-4
• STK441844
• VS-05913
• Z363999948
• ALBB-000754
• MLS000716816
• SMR000278333
• AB00589913-08
• HMS1700H11
• NCGC00309194-01
• Opera_ID_208
• HMS2637A07
• DTXSID50396147
• CHEMBL1583749
• HMS3362G22
• BBL017168
• 8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic Acid

• MDL： MFCD03421957
• Inchi： 1S/C16H12N2O2/c1-10-4-2-6-12-13(16(19)20)8-14(18-15(10)12)11-5-3-7-17-9-11/h2-9H,1H3,(H,19,20)
• InChI Key： PKWANJSPDQLZCC-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C2C=NC=CC=2)N=C2C(C)=CC=CC2=1)=O

Computed Properties

• Exact Mass: 264.09000
• Monoisotopic Mass: 264.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.1Ų

Experimental Properties

• PSA: 63.08000
• LogP: 3.30340

8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic Acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic Acid

Recent Advances in the Study of 8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic Acid (CAS: 107027-39-4)

8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic Acid (CAS: 107027-39-4) is a quinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of targeting specific enzymes and receptors involved in disease pathways. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, mechanisms of action, and potential clinical applications.

The synthesis of 8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic Acid has been optimized in recent years to improve yield and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to streamline the production process. Structural characterization using NMR, mass spectrometry, and X-ray crystallography has confirmed the compound's stability and purity, making it a reliable candidate for further pharmacological studies.

In terms of biological activity, 8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic Acid has demonstrated promising results as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, recent in vitro studies have shown its efficacy in suppressing the activity of cyclooxygenase-2 (COX-2) and protein kinases, which are critical targets in cancer and autoimmune diseases. Additionally, its ability to modulate cellular signaling pathways has been explored in preclinical models, revealing its potential as a multi-targeted therapeutic agent.

Pharmacokinetic studies have also shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies indicate that 8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic Acid exhibits favorable bioavailability and metabolic stability, although further optimization may be required to enhance its therapeutic index. Toxicological assessments have shown minimal off-target effects, suggesting a relatively safe profile for future clinical development.

Looking ahead, the potential applications of 8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic Acid extend beyond its current scope. Researchers are investigating its utility in combination therapies, where it may synergize with existing drugs to improve treatment outcomes. Furthermore, its role in drug repurposing efforts is being explored, particularly in the context of rare and neglected diseases. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical practice.

In conclusion, 8-Methyl-2-pyridin-3-ylquinoline-4-carboxylic Acid (CAS: 107027-39-4) represents a versatile and promising compound in the realm of chemical biology and drug discovery. Its well-characterized synthesis, robust biological activity, and favorable pharmacokinetic properties position it as a strong candidate for further development. Continued research efforts will be essential to fully unlock its therapeutic potential and address unmet medical needs.